![molecular formula C15H14N2O4S B3051835 4-[[(4-Methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid CAS No. 363575-75-1](/img/structure/B3051835.png)
4-[[(4-Methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid
Overview
Description
4-[[(4-Methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid, also known as MSHBA, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of sulfonylhydrazones and has been studied for its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 4-[[(4-Methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid is not fully understood. However, it has been reported to inhibit the activity of various enzymes and proteins involved in cancer cell proliferation and inflammation. This compound has also been reported to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase enzymes. This compound has also been reported to reduce inflammation by inhibiting the activity of various inflammatory enzymes and cytokines. Additionally, this compound has been shown to reduce oxidative stress by activating the Nrf2/ARE pathway.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[[(4-Methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid in lab experiments is its high purity and stability. The synthesis method has been optimized to yield pure this compound, which can be used in various experiments. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 4-[[(4-Methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various diseases. Finally, the development of this compound-based drug delivery systems could be explored for targeted therapy.
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research. It has been studied for its potential therapeutic applications in various diseases and has been shown to exhibit anticancer, anti-inflammatory, and anti-oxidant properties. The synthesis method has been optimized to yield high purity this compound, which can be used in various experiments. There are several future directions for the study of this compound, including the development of this compound derivatives and drug delivery systems.
Scientific Research Applications
4-[[(4-Methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid has been studied for its potential therapeutic applications in various diseases. It has been reported to exhibit anticancer activity by inducing apoptosis in cancer cells. This compound has also been studied for its anti-inflammatory and anti-oxidant properties, which can be useful in the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been studied for its potential use in the treatment of diabetes and neurodegenerative diseases.
properties
IUPAC Name |
4-[[(4-methylphenyl)sulfonylhydrazinylidene]methyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O4S/c1-11-2-8-14(9-3-11)22(20,21)17-16-10-12-4-6-13(7-5-12)15(18)19/h2-10,17H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUKMQXRMGZTKNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80312890 |
Source
|
| Record name | Benzoic acid, 4-[[[(4-methylphenyl)sulfonyl]hydrazono]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80312890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
363575-75-1 |
Source
|
| Record name | Benzoic acid, 4-[[[(4-methylphenyl)sulfonyl]hydrazono]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80312890 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(5-methylpyridin-2-yl)carbamothioyl]benzamide](/img/structure/B3051771.png)
